Cas no 1033697-65-2 (1(2H)-Pyridinecarboxylic acid, 5-bromo-5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester)

• Product Name: 1(2H)-Pyridinecarboxylic acid, 5-bromo-5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester
• CAS No: 1033697-65-2
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 5230130
• Update Time: 2025-05-24

1(2H)-Pyridinecarboxylic acid, 5-bromo-5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 5-bromo-5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H14BrNO3/c1-10(2,3)15-9(14)12-6-7(11)4-5-8(12)13/h4-5,7H,6H2,1-3H3
• InChI Key： ULILWQKGILNYGA-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(OC(C)(C)C)=O)CC(Br)C=C1

Additional information on 1(2H)-Pyridinecarboxylic acid, 5-bromo-5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester

1(2H)-Pyridinecarboxylic Acid, 5-Bromo-5,6-Dihydro-2-Oxo-, 1,1-Dimethylethyl Ester (CAS No. 1033697-65-2)

The compound 1(2H)-pyridinecarboxylic acid, 5-bromo-5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester (CAS No. 1033697-65-2) is a specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structural features, including a pyridine ring system with a bromine substituent and an ester functional group. The presence of these functional groups makes it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of novel polymers and biodegradable materials. Researchers have explored its ability to undergo polymerization under specific conditions, leading to the formation of high-performance polymers with enhanced mechanical properties. The bromine substituent plays a crucial role in these reactions by acting as a reactive site for nucleophilic substitutions or additions, thereby facilitating the formation of complex polymer networks.

In addition to its role in polymer chemistry, this compound has also been investigated for its potential in drug delivery systems. The ester functional group allows for controlled release mechanisms, making it an ideal candidate for encapsulating bioactive molecules. Recent findings suggest that this compound can be used as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This application has garnered significant attention in the pharmaceutical industry due to its potential to improve drug efficacy and reduce side effects.

The synthesis of 1(2H)-pyridinecarboxylic acid, 5-bromo-5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the bromination of a pyridine derivative followed by esterification to introduce the ethyl ester group. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity levels.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific environmental conditions, such as microbial degradation or photolysis, this compound can break down into non-toxic byproducts. This makes it a promising candidate for sustainable chemical processes that align with green chemistry principles.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound at the molecular level. These studies have provided valuable insights into its electronic properties, such as electron distribution and reactivity towards nucleophiles or electrophiles. Such information is critical for designing new chemical reactions and predicting the behavior of this compound in various chemical systems.

In conclusion, 1(2H)-pyridinecarboxylic acid, 5-bromo-5,6-dihydro-2-oxo-, 1,1-dimethylethyl ester (CAS No. 1033697-65-2) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial applications.